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A robust method using Solid-Phase Extraction (SPE) for isolation and Liquid Chromatography with
Diode Array Detection (LC-DAD) for quantitative analysis has been developed and validated [1].

Method Validation Parameters

The following table summarizes the key validation parameters for the SPE/LC-DAD method:

Validation Parameter

Result / Value

Linear Range

Coefficient of Determination (R?)

Precision (Intra-day & Inter-day)

Biological Matrix

Isolation Technique

Analytical Technique

Detection Wavelength

10-2000 ng/mL [1]

>0.99 [1]

Coefficient of variation (CV%) < 15% [1]

Human saliva [1]

Solid-Phase Extraction (SPE) [1]

Liquid Chromatography (LC-DAD) [1]

248 nm [1]
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Detailed Experimental Protocol

1. Sample Preparation and Solid-Phase Extraction

e Sample Dilution: Dilute the saliva sample with a 0.1 M potassium hydrogen phosphate (KzHPOa)
solution at a 1:1 volume ratio [1].

e SPE Sorbent: Use Strata-X SPE cartridges (Phenomenex). The ABN (Biotage) sorbent was found to
be less effective at removing matrix interferents [1].

e Cartridge Conditioning: Condition the cartridge with an appropriate solvent (typically methanol
followed by water or buffer).

e Sample Loading: Load the diluted saliva sample onto the conditioned cartridge.

e Cartridge Washing: Wash the cartridge with a 10% methanol solution to remove impurities [1].

¢ Analyte Elution: Elute lamotrigine and the internal standard using pure methanol. Collect the eluent
for analysis [1].

2. Liquid Chromatography (LC-DAD) Analysis

e Mobile Phase: Utilize a gradient elution with acetonitrile and a 0.1% formic acid aqueous solution.
The addition of triethylamine was found to negatively impact peak shape and is not recommended [1].

¢ Flow Rate: Optimize for separation; the specific value should be determined during method
development.

e Detection: Monitor the effluent at 248 nm [1].

e Chromatographic Column: A reverse-phase C18 column is standard for such analyses.

¢ Injection Volume: Typically 10-50 pL, depending on instrument sensitivity.

The workflow for the sample preparation and analysis is as follows:

Wash with Elute with Eluent LC-DAD Analysis
10% Methanol Methanol Detection: 248 nm

Dilution with
0.1 M K2HPOa4

SPE Cartridge
(Strata-X)

Saliva Sample Quantitative Result

Click to download full resolution via product page

Clinical Correlation and Saliva-to-Plasma Ratio

The clinical validity of salivary monitoring is underpinned by a consistent correlation with plasma

concentrations.
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Key Clinical Findings

Aspect

Findings

Overall Correlation

Mean Saliva/Plasma

Ratio

Ratio Variability

Stimulated vs.
Unstimulated Saliva

Association with
Clinical Outcome

Strong individual correlation between salivary and plasma concentrations,
especially at least 2 hours post-dose [2].

Approximately 48.8% at a plasma concentration of 10 mg/L [2].

The ratio increases linearly by about 0.78% for each 1 mg/L increase in
plasma concentration [2]. Some population studies show wider ranges (0.41
to 1.26) [3].

No statistically significant difference in lamotrigine concentrations, making
both sample types suitable [2] [3].

A 2025 study confirmed that seizure-free patients on lamotrigine had
significantly lower median salivary concentrations (1.4 mg/L) than non-
responders (2.4 mg/L) [4].

The relationship between plasma concentration, the saliva-to-plasma ratio, and clinical application can be

visualized as follows:
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Plasma Lamotrigine
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Concentration
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Implementation Considerations for Researchers

¢ Individual Calibration: For precise pharmacokinetic studies, consider using a single paired plasma
measurement to calibrate the saliva-to-plasma ratio for the individual, as there can be inter-individual
variation [2].

e Sampling Timing: Collect saliva samples at least 2 hours after drug ingestion to avoid
contamination from residual drug in the oral cavity and ensure stable concentrations [2].

¢ Advantages of Saliva Monitoring: This method enables non-invasive, frequent sampling, which
is particularly advantageous for pediatric populations, long-term home monitoring, and studies
requiring dense pharmacokinetic data points [1] [3].

In summary, the SPE/LC-DAD method provides a validated analytical technique for quantifying lamotrigine

in saliva. When combined with established clinical protocols for sample collection, salivary TDM serves as a

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s532405?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/17049864/
https://pubmed.ncbi.nlm.nih.gov/17049864/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12348635/
https://www.sciencedirect.com/science/article/abs/pii/S0967586806004723
https://www.smolecule.com/products/s532405?utm_src=pdf-body
https://www.smolecule.com/products/s532405?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

powerful tool for personalizing treatment in epilepsy and bipolar disorder.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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